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Compound of Interest

Compound Name: NH2-Peg-FA

Cat. No.: B15337479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, synthesis,

and characterization of Amine-Polyethylene Glycol-Folic Acid (NH2-PEG-FA). This

heterobifunctional conjugate is a cornerstone in the development of targeted drug delivery

systems, leveraging the high affinity of folic acid for folate receptors that are frequently

overexpressed on the surface of cancer cells. The polyethylene glycol (PEG) linker enhances

the solubility, stability, and pharmacokinetic profile of the conjugate, making it a versatile tool in

therapeutic and diagnostic applications.

Core Structure and Linkages
NH2-PEG-FA is a linear macromolecule composed of three key functional components: a

terminal primary amine group (-NH2), a flexible polyethylene glycol (PEG) polymer chain, and a

folic acid (FA) moiety.

Folic Acid (FA): This B vitamin serves as the targeting ligand. It is composed of a pteridine

ring, a para-aminobenzoic acid (PABA) unit, and a glutamic acid residue. It is the glutamic

acid portion that provides the carboxylic acid groups for conjugation.

Polyethylene Glycol (PEG): This hydrophilic and biocompatible polymer acts as a linker. The

length of the PEG chain can be varied to modulate the conjugate's solubility, circulation half-

life, and steric hindrance.
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Amine Group (-NH2): The terminal primary amine group provides a reactive site for the

covalent attachment of therapeutic agents, imaging agents, or other molecules of interest

through well-established bioconjugation chemistries.

The linkage between folic acid and the PEG chain is typically an amide bond. This is formed

between one of the two carboxylic acid groups of the glutamic acid residue of folic acid and one

of the terminal amine groups of a diamino-PEG molecule. The γ-carboxyl group of the glutamic

acid is often preferentially used for this conjugation to ensure that the α-carboxyl group remains

free, which can be important for folate receptor recognition. The other end of the PEG chain is

terminated with a primary amine group.
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Amide Bond
(-CO-NH-)

-NH2

Step 1: Folic Acid Activation

Step 2: Conjugation

Step 3: Purification

Folic Acid

DCC, NHS
in DMSO

FA-NHS Ester

Stir in DMSO

H2N-PEG-NH2

Crude NH2-PEG-FA

Dialysis / SEC / HPLC

Pure NH2-PEG-FA
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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